Cas no 14679-73-3 (Hydrazinecarboxylicacid, 2-(1-phthalazinyl)-, ethyl ester)

• Product Name: Hydrazinecarboxylicacid, 2-(1-phthalazinyl)-, ethyl ester
• CAS No: 14679-73-3
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 165482
• PubChem ID: 5501
• Update Time: 2025-10-29

Hydrazinecarboxylicacid, 2-(1-phthalazinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylicacid, 2-(1-phthalazinyl)-, ethyl ester
• Ecarazine
• Todralazine
• BT 621
• Carboethoxyphthalazinohydrazine
• CEPH [AS HYDROCHLORIDE]
• Ethyl 3-(1-phthalazinyl)carbazate
• N-Carboethoxy-N'-phthalazino-hydrazine
• N'-Ethoxycarbonyl-N''-phthalazino-hydrazin
• N'-phthalazin-1-yl-hydrazinecarboxylic acid ethyl ester
• Todralacina [Spanish]
• Todralazina [INN-Spanish]
• Todralazine [INN:BAN]
• Todralazinum [INN-Latin]
• BT-621
• 3-(1-Phthalazinyl)carbazic acid ethyl
• 3-(1-Phthalazinyl)carbazic acid ethyl ester
• 2-(1-phthalazinyl)Hydrazinecarboxylic acid ethyl ester
• KBio2_004235
• 1-(N'-ethoxycarbonylhydrazino)phthalazine
• TODRALAZINE [WHO-DD]
• CS-4498
• WEN3K83YKD
• NCGC00016640-03
• NSC 757868
• TODRALAZINE [MI]
• Spectrum5_001223
• IDI1_000506
• KBio2_006803
• Ecarazine (Salt/Mix)
• SPBio_001073
• 5-25-17-00414 (Beilstein Handbook Reference)
• CHEBI:94706
• UNII-WEN3K83YKD
• ethyl N-(phthalazin-1-ylamino)carbamate
• Prestwick2_000071
• Spectrum3_000932
• KBio3_001964
• KBioGR_001581
• NINDS_000506
• Prestwick0_000071
• Spectrum4_001031
• BPBio1_000311
• NSC-757868
• CHEMBL1079787
• KBio1_000506
• Ethyl 2-(1-phthalazinyl)hydrazinecarboxylate #
• NCGC00016640-02
• BRD-K68553471-003-07-3
• NS00126300
• SBI-0051674.P002
• HY-B1001
• SPBio_002202
• Spectrum_001187
• KBioSS_001667
• CAS-3778-76-5
• Q27166508
• BRN 0233300
• CEPH FREE BASE
• AB00053609
• Todrazoline (Salt/Mix)
• AKOS030526097
• Todralazina
• Todralazine (BAN)
• Prestwick1_000071
• KBio2_001667
• SCHEMBL49644
• TODRALAZINE [INN]
• CU-00000000398-1
• Prestwick3_000071
• Todralacina
• Todralazinum
• FT-0737585
• Binazin
• AB00053609_08
• D08613
• NCGC00016640-01
• N-(1-phthalazinylamino)carbamic acid ethyl ester
• BRD-K68553471-003-04-0
• DivK1c_000506
• BT 621 [AS HYDROCHLORIDE]
• CARBAZIC ACID, 3-(1-PHTHALAZINYL)-, ETHYL ESTER
• BT-621 FREE BASE
• CEPH
• BSPBio_000281
• Spectrum2_001147
• Binazine (Salt/Mix)
• DTXSID0045048
• 14679-73-3
• Hydrazinecarboxylic acid, 2-(1-phthalazinyl)-, ethyl ester
• Hydrazinecarboxylic acid, 2-(1-phthalazinyl)-, ethyl ester, monohydrochloride (9CI)
• DTXCID8025048
• DA-10133
• BRD-K68553471-003-12-3
• Todralazinum (INN-Latin)
• Hydrazinecarboxylic acid, 2-(1-phthalazinyl)-, ethyl ester, monohydrochloride
• Hydrazinecarboxylic acid, 2-(1-phthalazinyl)-, ethyl ester (9CI)
• BT 621 (AS HYDROCHLORIDE)
• Todralazina (INN-Spanish)
• CEPH (AS HYDROCHLORIDE)
• Todrazoline

• Inchi： 1S/C11H12N4O2/c1-2-17-11(16)15-14-10-9-6-4-3-5-8(9)7-12-13-10/h3-7H,2H2,1H3,(H,13,14)(H,15,16)
• InChI Key： WGZDBVOTUVNQFP-UHFFFAOYSA-N
• SMILES： O(C(NNC1=C2C=CC=CC2=CN=N1)=O)CC

Computed Properties

• Exact Mass: 268.07289
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.2295 (rough estimate)
• Boiling Point: 374.4°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 76.14

Hydrazinecarboxylicacid, 2-(1-phthalazinyl)-, ethyl ester Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on Hydrazinecarboxylicacid, 2-(1-phthalazinyl)-, ethyl ester

Hydrazinecarboxylicacid, 2-(1-phthalazinyl)-, ethyl ester and CAS No. 14679-73-3: A Comprehensive Overview

Hydrazinecarboxylicacid, 2-(1-phthalazinyl)-, ethyl ester, identified by the CAS number 14679-73-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of phthalazine derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, particularly the combination of a hydrazinecarboxylic acid moiety and a phthalazine ring system, make it a promising candidate for further investigation in medicinal chemistry.

The< strong>hydrazinecarboxylic acid component of this compound introduces a reactive site that can participate in various chemical transformations, including condensation reactions with aldehydes and ketones, as well as Michael additions. These reactions are fundamental in the synthesis of more complex molecules, making this compound a valuable intermediate in organic synthesis. Additionally, the< strong>1-phthalazinyl group provides a rigid aromatic framework that can influence the electronic properties and biological interactions of the molecule.

In recent years, there has been growing interest in phthalazine derivatives due to their potential therapeutic applications. Studies have shown that these compounds exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The< strong>ethyl ester functionality in Hydrazinecarboxylicacid, 2-(1-phthalazinyl)-, ethyl ester may enhance its solubility and bioavailability, making it more suitable for pharmaceutical formulations.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The phthalazine core can be modified in multiple ways to tailor its biological activity. For instance, substituents can be introduced at different positions on the phthalazine ring to modulate its interactions with biological targets. Furthermore, the hydrazinecarboxylic acid moiety can be further functionalized to create more complex structures with enhanced pharmacological properties.

The CAS number 14679-73-3 provides a unique identifier for Hydrazinecarboxylicacid, 2-(1-phthalazinyl)-, ethyl ester, ensuring accurate documentation and retrieval of information related to this compound. This standardized nomenclature is crucial for researchers who need to reference this molecule in their work. It also facilitates compliance with regulatory requirements and ensures consistency across different scientific publications.

Recent advancements in synthetic chemistry have enabled the development of more efficient methods for synthesizing complex organic molecules like Hydrazinecarboxylicacid, 2-(1-phthalazinyl)-, ethyl ester. These methods often involve multi-step reactions that require careful optimization to achieve high yields and purity. The use of modern techniques such as flow chemistry and catalytic processes has significantly improved the efficiency of these synthetic routes.

The biological activity of Hydrazinecarboxylicacid, 2-(1-phthalazinyl)-, ethyl ester has been explored in several preclinical studies. These studies have demonstrated its potential as an antimicrobial agent against various bacterial strains. The mechanism of action likely involves interference with bacterial cell wall synthesis or disruption of essential metabolic pathways. Additionally, preliminary data suggest that this compound may exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory signaling pathways.

The< strong>ethyl ester functionality may play a crucial role in determining the pharmacokinetic properties of this compound. Ester derivatives are often more lipophilic than their corresponding carboxylic acid counterparts, which can enhance their ability to cross biological membranes. This property is particularly important for drugs that need to reach intracellular targets or penetrate the blood-brain barrier.

In conclusion, Hydrazinecarboxylicacid, 2-(1-phthalazinyl)-, ethyl ester (CAS No. 14679-73-3) is a versatile organic compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug discovery, while its biological activities suggest possible applications in treating infections and inflammation-related diseases. Further research is warranted to fully elucidate its pharmacological properties and develop novel therapeutic agents based on this promising molecule.